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Compound of Interest

Compound Name: Simeton

Cat. No.: B1214887 Get Quote

An in-depth analysis of the ecotoxicology of the triazine herbicide, Simazine, reveals significant

impacts on aquatic ecosystems. This technical guide synthesizes available data on its

environmental fate, toxicity to a range of aquatic organisms, and the methodologies used to

ascertain these effects.

Disclaimer: Initial searches for "Simeton" did not yield relevant scientific data, suggesting a

potential misspelling or obscurity of the term. Given the similarity in name and the availability of

extensive ecotoxicological data, this guide focuses on "Simazine," a widely studied triazine

herbicide.

Environmental Fate and Transport
Simazine is a pre-emergence herbicide used to control broad-leaved and grassy weeds.[1][2] It

primarily enters aquatic environments through surface runoff and leaching from treated

agricultural lands.[3][4]

Persistence and Degradation:

Simazine is moderately persistent in the environment.[5] Its half-life in soil can range from 28 to

149 days, with an average of 60 days.[5] In aquatic systems, the average half-life is

approximately 30 days, influenced by factors such as the presence of algae and other aquatic

plants.[1][5] The primary mechanisms of dissipation are microbial degradation and, to a lesser

extent, photolysis.[3][6] Hydrolysis is a significant degradation pathway in lower pH soils but is

less important in neutral pH water.[5][6]

Mobility and Bioaccumulation:
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With a water solubility of 5 mg/L at 20°C, Simazine is considered to have the potential to leach

into groundwater.[7] Despite its low water solubility, it is mobile in soil, and its movement is

influenced by soil type and organic matter content.[1][5] Simazine has a low potential for

bioaccumulation in aquatic organisms, as indicated by a log octanol-water partition coefficient

(log Kow) of 2.1 and bioconcentration factors (BCFs) of less than 100.[3][7] It is rapidly

excreted or metabolized by fish, with a depuration half-life of less than 7 days.[3]

Aquatic Ecotoxicity
Simazine demonstrates a wide range of toxicity to aquatic organisms, with photosynthetic

organisms being particularly sensitive due to its mode of action: the inhibition of photosynthetic

electron transport.[3][8]

Toxicity to Aquatic Fauna
Fish: Simazine generally exhibits low acute toxicity to fish.[3]
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Species Endpoint
Concentration
(mg/L)

Exposure
Duration

Reference

Rainbow trout

(Oncorhynchus

mykiss)

96-h LC50 >100 96 hours [5]

Bluegill sunfish

(Lepomis

macrochirus)

96-h LC50 100 96 hours [5]

Fathead minnow

(Pimephales

promelas)

96-h LC50 0.100 96 hours [5]

Medaka (Oryzias

latipes)
48-h LC50 >10 48 hours [3]

Striped bass

(Morone

saxatilis) (3-day

old larvae)

48-h LC50 16 - 18 48 hours [9]

Striped bass

(Morone

saxatilis) (7-day

old larvae)

48-h LC50 >100 48 hours [9]

Aquatic Invertebrates: The toxicity of Simazine to aquatic invertebrates varies among species.
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Species Endpoint
Concentration
(mg/L)

Exposure
Duration

Reference

Daphnia magna 48-h EC50 >3.5 48 hours [3]

Daphnia pulex 48-h LC50 >50 48 hours [9]

Seed shrimp

(Cypridopsis

vidua)

48-h EC50 3.2 48 hours [3]

Stonefly larvae

(Pteronarcys sp.)
96-h LC50 1.9 96 hours [3]

Oysters 96-h LC50 >3.7 96 hours [5]

Toxicity to Aquatic Flora
Algae and aquatic plants are highly susceptible to Simazine.

Species Endpoint
Concentration
(µg/L)

Exposure
Duration

Reference

Periphytic algae

community
LC50 100 Not Specified [3]

Scenedesmus

acutus
1-d NOEC 0.65 24 hours [8]

Various algae

species

Lethal

Concentration
6 Not Specified [4]

Experimental Protocols
Standardized testing methodologies are crucial for assessing the ecotoxicological effects of

Simazine. The following are summaries of typical protocols.

Acute Toxicity Test for Fish (e.g., OECD Guideline 203)
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This test determines the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a 96-hour period.

Test Organisms: A recommended species such as Rainbow trout (Oncorhynchus mykiss) or

Zebra fish (Danio rerio) is selected.

Test Conditions: Fish are acclimated to laboratory conditions. The test is conducted in tanks

with controlled temperature, lighting, and water quality parameters (pH, dissolved oxygen).

Procedure: A range of Simazine concentrations and a control (no Simazine) are prepared. A

specific number of fish are introduced into each test tank.

Observations: Mortalities and any sublethal effects (e.g., abnormal behavior) are recorded at

24, 48, 72, and 96 hours.

Data Analysis: The LC50 value and its confidence limits are calculated using statistical

methods such as probit analysis.

Acute Immobilisation Test for Daphnia sp. (e.g., OECD
Guideline 202)
This test assesses the concentration at which 50% of the daphnids are unable to swim (EC50)

after a 48-hour exposure.

Test Organisms: Young daphnids (Daphnia magna or Daphnia pulex), less than 24 hours old,

are used.

Test Conditions: The test is performed in beakers under controlled temperature and light

conditions.

Procedure: Daphnids are exposed to a series of Simazine concentrations and a control.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Data Analysis: The EC50 value is determined statistically.

Algal Growth Inhibition Test (e.g., OECD Guideline 201)
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This test evaluates the effect of a substance on the growth of freshwater green algae.

Test Organism: A species of green algae, such as Scenedesmus subspicatus or

Pseudokirchneriella subcapitata, is used.

Test Conditions: The test is conducted in flasks containing a nutrient-rich medium under

constant illumination and temperature.

Procedure: Exponentially growing algal cultures are exposed to various concentrations of

Simazine.

Observations: Algal growth is measured over 72 hours by cell counts or another biomass

surrogate (e.g., fluorescence).

Data Analysis: The concentration that inhibits growth by 50% (EC50) is calculated based on

growth rates and yield.

Visualizations
Experimental Workflow for Aquatic Toxicity Testing
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Caption: Generalized workflow for aquatic ecotoxicology testing of Simazine.
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Signaling Pathway: Simazine's Inhibition of
Photosynthesis
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Caption: Mechanism of Simazine's herbicidal action via inhibition of Photosystem II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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